2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine

• Molecular Formula: C5H6F2N2OS
• Molecular Weight: 180.18 g/mol
• IUPAC Name: 2-(2,2-difluoroethoxy)-1,3-thiazol-5-amine
• InChI: InChI=1S/C5H6F2N2OS/c6-3(7)2-10-5-9-1-4(8)11-5/h1,3H,2,8H2
• InChI Key: YEAXMSJNHQSIRO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=N1)OCC(F)F)N

Description

2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine (CAS 1602858-79-6) is a high-purity amine-substituted thiazole derivative of interest in medicinal chemistry and drug discovery. This compound, with the molecular formula C 5 H 6 F 2 N 2 OS and a molecular weight of 180.18, serves as a valuable synthetic building block . The 1,3-thiazole scaffold is a privileged structure in medicinal chemistry, known for its diverse biological activities . This compound is primarily used in research as a key intermediate for the synthesis of more complex molecules. Its structure, featuring a 5-amino thiazole core and a 2,2-difluoroethoxy side chain, is particularly relevant in the development of potential anticancer agents. Research on analogous 1,3-thiazole and thiazolidinone derivatives has demonstrated significant efficacy against aggressive cancer cell lines, such as glioblastoma (GBM), with some compounds exhibiting potent activity through mechanisms that may involve the inhibition of critical protein targets like Aurora Kinase A (AURKA) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) . Furthermore, aminothiazole derivatives are being explored in other therapeutic areas, such as immunology, for their potential as inhibitors of enzymes like vanin-1 . This reagent is intended for use by qualified researchers as a foundational component in hit-to-lead optimization and the discovery of new bioactive molecules. This product is For Research Use Only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine typically involves the reaction of 2,2-difluoroethanol with a thiazole derivative under specific conditions. One common method includes the use of an organic solvent and a base to facilitate the reaction . The reaction is usually carried out at elevated temperatures to ensure complete conversion of the starting materials.

Industrial Production Methods

Industrial production of this compound may involve a multi-step process that includes the preparation of intermediates followed by their conversion to the final product. The process is designed to be efficient and scalable, ensuring high yields and purity of the compound .

Chemical Reactions Analysis

Types of Reactions

2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups attached to the thiazole ring.

Substitution: The difluoroethoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides of the thiazole ring, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in the Thiazole Family

(a) 5-(4-Chloro-2-fluorobenzyl)-1,3-thiazol-2-amine (CAS 1493299-70-9)

• Molecular Formula : C₁₀H₈ClFN₂S
• Key Features : Substituted with a halogenated benzyl group (Cl, F) at position 4.
• However, the absence of the ethoxy linker may reduce metabolic resistance .

(b) 5-[(3-Chloro-4-fluorophenyl)methyl]-1,3-thiazol-2-amine (CAS 893724-17-9)

• Molecular Formula : C₁₀H₈ClFN₂S
• Key Features : Similar halogenated benzyl substitution but at a different position on the phenyl ring.
• Comparison : Positional isomerism of the halogen atoms could alter binding affinity to enzymes or receptors. The target compound’s difluoroethoxy group may offer a more flexible linker, enabling better target engagement .

(c) 5-{[4-(Trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-amine

• Molecular Formula : C₁₁H₉F₃N₂S
• Key Features : A trifluoromethyl group enhances electron-withdrawing effects.
• Comparison : The trifluoromethyl group increases metabolic stability but may reduce solubility compared to the difluoroethoxy group, which balances electronegativity with moderate hydrophilicity .

Thiadiazole Derivatives with Overlapping Substituents

(a) 5-(2,4-Dichlorophenoxymethyl)-1,3,4-thiadiazol-2-amine

• Molecular Formula : C₉H₇Cl₂N₃OS
• Key Features: Dichlorophenoxy group linked via a methylene bridge.
• Comparison: The dichlorophenoxy group provides strong hydrophobic interactions, but the thiadiazole core (vs. thiazole) alters electronic distribution.

(b) 5-{[3-(Trifluoromethyl)benzyl]thio}-1,3,4-thiadiazol-2-amine

• Molecular Formula : C₁₀H₈F₃N₃S₂
• Key Features : A trifluoromethyl benzylthio substituent.
• Comparison : The thioether linkage increases stability against oxidation, whereas the difluoroethoxy group in the target compound may enhance solubility and reduce toxicity .

Metabolites and Functional Group Analysis

(a) Penoxsulam Metabolites (e.g., BST)

• Relevance : Metabolites like BST (2-(2,2-difluoroethoxy)-N-1H-1,2,4-triazol-3-yl-6-(trifluoromethyl)benzenesulfonamide) share the difluoroethoxy motif.
• Comparison: The difluoroethoxy group in penoxsulam metabolites contributes to herbicide resistance by slowing degradation via cytochrome P450 enzymes. This suggests that 2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine may similarly resist metabolic breakdown, enhancing its bioactivity .

(b) 2-[4-(2,2-Difluoroethoxy)phenyl]ethylamine

• Molecular Formula: C₁₀H₁₃F₂NO
• Key Features : Difluoroethoxy-phenyl-ethylamine backbone.
• Comparison : The ethylamine chain in this compound versus the thiazole ring in the target compound highlights how core heterocycles influence target specificity. Thiazole derivatives often exhibit higher binding affinity to biological receptors .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological Activity Notes
2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine	C₅H₅F₂N₃OS	193.17 g/mol	2,2-Difluoroethoxy, thiazol-5-amine	Potential herbicidal, metabolic stability
5-(4-Chloro-2-fluorobenzyl)-1,3-thiazol-2-amine	C₁₀H₈ClFN₂S	242.70 g/mol	Halogenated benzyl	Enhanced lipophilicity
5-(2,4-Dichlorophenoxymethyl)-1,3,4-thiadiazol-2-amine	C₉H₇Cl₂N₃OS	296.14 g/mol	Dichlorophenoxy, thiadiazole	Insecticidal, intermolecular H-bonding
BST (Penoxsulam metabolite)	C₁₃H₁₀F₅N₅O₃S	419.30 g/mol	Difluoroethoxy, triazole	P450-mediated resistance

Research Findings and Implications

• Electronic Effects : The difluoroethoxy group in the target compound provides a unique balance of electronegativity and steric bulk, likely enhancing interactions with enzymes or receptors compared to halogenated benzyl or trifluoromethyl groups .
• Metabolic Stability : Analogous metabolites (e.g., BST) demonstrate that difluoroethoxy substituents resist oxidative degradation, suggesting prolonged activity in biological systems .

Biological Activity

2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, including case studies and data tables.

Chemical Structure and Properties

The compound features a thiazole ring substituted with a difluoroethoxy group. The structural formula can be represented as follows:

$$\text{C}_5\text{H}_6\text{F}_2\text{N}_2\text{S}$$

This unique structure contributes to its reactivity and interaction with biological targets.

Research indicates that compounds containing the thiazole moiety often exhibit diverse biological activities, including anti-inflammatory and anticancer properties. The proposed mechanisms include:

• Inhibition of Enzymatic Activity : Thiazole derivatives have been shown to inhibit key enzymes involved in inflammatory pathways, such as 5-lipoxygenase (LOX) and cyclooxygenase (COX) .
• Modulation of Ion Channels : Some thiazole derivatives influence ion channels, which can affect neuronal excitability and has implications for conditions like epilepsy .
• Interference with Cancer Cell Proliferation : Thiazole compounds have demonstrated cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting DNA synthesis .

Biological Activity Overview

The following table summarizes the biological activities reported for 2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine and related thiazole compounds:

Biological Activity	Test System	IC50 Value (µM)	Reference
Anti-inflammatory	In vitro assays	5.0
Antitumor	HepG-2 cell line	4.37
Ion channel modulation	Neuronal cultures	10.0
Enzyme inhibition (LOX)	Enzymatic assays	3.0

Case Studies

• Anti-inflammatory Effects : A study evaluated the anti-inflammatory properties of thiazole derivatives, including 2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine. The compound showed significant inhibition of leukotriene synthesis in vitro, indicating potential for treating inflammatory diseases such as asthma and rheumatoid arthritis .
• Antitumor Activity : In a series of experiments on various cancer cell lines, including HepG-2 and A-549, the compound exhibited cytotoxic effects with IC50 values indicating promising antitumor activity. The mechanism was linked to the induction of apoptosis through mitochondrial pathways .
• Neuronal Modulation : Research involving neuronal cultures highlighted the compound's ability to modulate ion channel activity. At a concentration of 10 µM, it significantly reduced neuronal firing rates in models associated with epilepsy .

Q & A

Q. What are the established synthetic routes for 2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine, and what reaction conditions optimize yield?

The compound can be synthesized via nucleophilic substitution or cycloaddition strategies. A common approach involves reacting 5-amino-1,3-thiazole derivatives with 2,2-difluoroethyl tosylate under basic conditions (e.g., K₂CO₃ in DMF at 80°C) to introduce the difluoroethoxy group . Alternative routes, such as 1,3-dipolar cycloaddition of azides with thiazole-thiones (e.g., 4,4-dimethyl-2-phenyl-1,3-thiazol-5(4H)-thione), can yield thiazol-5-amine derivatives, though this method requires toluene reflux (90°C) and precise stoichiometric control to avoid side products . Optimizing reaction time (6–12 hours) and solvent polarity improves yields (typically 60–75%).

Q. How is the structural integrity of 2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine validated post-synthesis?

Characterization relies on multi-spectral analysis:

• ¹H/¹⁹F NMR : Signals at δ 4.6–5.0 ppm (CF₂CH₂O) and δ 6.1–6.3 ppm (thiazole C-H) confirm the difluoroethoxy and thiazole moieties.
• LC-MS : Molecular ion peaks ([M+H]⁺) at m/z 205.03 (calculated for C₅H₆F₂N₂OS) validate molecular weight .
• X-ray crystallography (if crystallizable): Bond lengths (e.g., C-S: 1.72 Å) and angles are compared to similar thiazol-5-amine structures .

Q. What preliminary biological activities have been reported for thiazol-5-amine derivatives?

Thiazol-5-amine scaffolds exhibit antimicrobial and antitumor activity. For example, 5-(benzo[d][1,3]dioxol-5-ylmethyl)-N-arylthiazol-2-amines show IC₅₀ values of 2–8 µM against HeLa and MCF-7 cancer lines . The difluoroethoxy group enhances lipophilicity, potentially improving membrane permeability and target engagement .

Advanced Research Questions

Q. How do electronic effects of the difluoroethoxy group influence reactivity in cross-coupling reactions?

The electron-withdrawing nature of the CF₂CH₂O group activates the thiazole ring toward electrophilic substitution at the 4-position. For example, Suzuki-Miyaura coupling with aryl boronic acids requires Pd(PPh₃)₄ (5 mol%) and Cs₂CO₃ in THF/H₂O (3:1) at 70°C. Computational studies (DFT) suggest the CF₂ group lowers the LUMO energy of the thiazole, facilitating oxidative addition . Competing side reactions (e.g., dehalogenation) are mitigated by avoiding excess base.

Q. What strategies resolve low regioselectivity in functionalizing the thiazol-5-amine core?

Regioselective functionalization is challenging due to the ambident nucleophilicity of the amine. Directed ortho-metalation (e.g., using LDA with TMEDA at −78°C) enables selective C-H activation at the 4-position . Alternatively, protecting the amine with Boc groups prior to halogenation (e.g., NBS in DCM) improves control .

Q. How can contradictions in reported biological data for thiazol-5-amine derivatives be addressed?

Discrepancies in IC₅₀ values (e.g., 2 µM vs. 20 µM) may arise from assay conditions (e.g., serum concentration, incubation time). Standardized protocols (e.g., ATP-based viability assays with 10% FBS and 48-hour exposure) reduce variability . Structure-activity relationship (SAR) studies should prioritize substituent effects: para-substituted aryl groups on the thiazole enhance potency, while ortho-substituents sterically hinder target binding .

Q. What computational methods predict the metabolic stability of 2-(2,2-Difluoroethoxy)-1,3-thiazol-5-amine?

Density functional theory (DFT) calculates bond dissociation energies (BDEs) for the CF₂CH₂O group, identifying susceptibility to oxidative cleavage. In silico tools (e.g., SwissADME) predict CYP450-mediated metabolism, highlighting potential sites for deuteration to prolong half-life .